Cas no 1797613-50-3 (methyl 3-({[5-(furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({[5-(furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate
• CAS No: 1797613-50-3
• MF: C₁₆H₁₃NO₆S₃
• MW: 411.472520589828
• CID: 5372873
• Update Time: 2025-07-19

methyl 3-({[5-(furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[[5-(2-furanylcarbonyl)-2-thienyl]methyl]amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-({[5-(furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C16H13NO6S3/c1-22-16(19)15-13(6-8-24-15)26(20,21)17-9-10-4-5-12(25-10)14(18)11-3-2-7-23-11/h2-8,17H,9H2,1H3
• InChI Key： VVBREQIVSSPDMR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)=O

Experimental Properties

• Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.5±65.0 °C(Predicted)
• pka: 9.06±0.50(Predicted)

Additional information on methyl 3-({[5-(furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate

Methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 1797613-50-3): An Overview

Methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 1797613-50-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The molecular structure of methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate consists of a thiophene core linked to a furan moiety through a sulfamoyl group. The presence of these heterocyclic rings and the sulfamoyl functionality imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in the pathogenesis of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, preclinical studies have explored the potential of methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate as an immunomodulatory agent. Animal models have shown that this compound can modulate the immune response by suppressing the activation of T-cells and reducing the infiltration of immune cells into inflamed tissues. These findings suggest that it may be effective in treating autoimmune conditions where immune dysregulation plays a central role.

In addition to its anti-inflammatory and immunomodulatory effects, methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The mechanism underlying these effects is thought to involve the modulation of signaling pathways involved in cell proliferation and survival.

The safety profile of methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate is another important aspect of its development as a therapeutic agent. Toxicity studies conducted in vitro and in animal models have shown that this compound exhibits low toxicity at therapeutic concentrations, suggesting that it may be well-tolerated in clinical settings.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacokinetic properties of methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects, with a focus on identifying optimal dosing regimens and potential side effects.

In conclusion, methyl 3-({[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 1797613-50-3) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory, autoimmune, and cancer-related diseases. Its unique chemical structure and multifaceted biological activities make it a valuable subject for continued research and development in the field of medicinal chemistry.